Cas no 2137771-51-6 (Benzaldehyde, 3-(5-ethyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)-)

• Product Name: Benzaldehyde, 3-(5-ethyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)-
• CAS No: 2137771-51-6
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 5298717
• Update Time: 2025-06-09

Benzaldehyde, 3-(5-ethyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(5-ethyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)-

• Inchi： 1S/C16H18N2O/c1-2-11-6-7-15-14(9-11)16(18-17-15)13-5-3-4-12(8-13)10-19/h3-5,8,10-11H,2,6-7,9H2,1H3,(H,17,18)
• InChI Key： FPIYVMFNIYEIHT-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(C2=C3C(=NN2)CCC(CC)C3)=C1

Additional information on Benzaldehyde, 3-(5-ethyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)-

Benzaldehyde, 3-(5-Ethyl-4,5,6,7-Tetrahydro-2H-Indazol-3-Yl)- (CAS No: 2137771-51-6)

Benzaldehyde, 3-(5-Ethyl-4,5,6,7-Tetrahydro-2H-Indazol-3-Yl)- is a highly specialized organic compound with the CAS registry number 2137771-51-6. This compound belongs to the class of aromatic aldehydes and is characterized by its unique indazole ring system. The indazole moiety is a bicyclic structure consisting of a benzene ring fused with an imidazole ring. In this compound, the indazole ring is partially hydrogenated (tetrahydro), which introduces a degree of saturation and potentially alters its chemical reactivity and biological activity.

The compound's structure includes a benzaldehyde group attached to the indazole system at position 3. The presence of an ethyl group at position 5 of the indazole ring adds further complexity to its molecular architecture. This substitution pattern is likely to influence the compound's physical properties, such as solubility and stability, as well as its interactions with biological systems.

Recent studies have highlighted the potential of benzaldehyde derivatives in various therapeutic areas. For instance, research has shown that certain benzaldehyde-containing compounds exhibit anti-inflammatory and antioxidant properties. These findings suggest that Benzaldehyde, 3-(5-Ethyl-4,5,6,7-Tetrahydro-2H-Indazol-3-Yl)- could be explored for its potential role in treating conditions associated with chronic inflammation or oxidative stress.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of benzaldehyde with an appropriately substituted indazole derivative. The synthesis may require the use of coupling agents or catalytic systems to facilitate the formation of the carbon-carbon bond between the benzaldehyde and indazole moieties. Optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

The pharmacokinetic properties of Benzaldehyde, 3-(5-Ethyl-4,5,6,7-Tetrahydro-2H-Indazol-3-Yl)- have not been extensively studied; however, its structural features suggest that it may exhibit moderate solubility in both aqueous and organic solvents. The presence of the tetrahydroindazole ring could enhance its lipophilicity, potentially improving its bioavailability when administered orally.

From an applications perspective, this compound could serve as a valuable building block in medicinal chemistry. Its unique structure makes it a candidate for further functionalization to explore its potential as a drug lead or a component in advanced materials. Additionally, its use in chemical synthesis could open new avenues for creating complex molecular architectures with tailored properties.

In conclusion,Benzaldehyde, 3-(5-Ethyl-4,5,6,7-Tetrahydro-2H Indazol 3 Yl) stands out as an intriguing compound with significant potential in various scientific domains. As research progresses and more insights into its properties emerge,this compound may find applications in drug discovery,novel material development,and other cutting-edge fields.